Cas no 941998-45-4 (N-(4-chloro-1,3-benzothiazol-7-yl)-2-(4-fluorophenyl)acetamide)

N-(4-chloro-1,3-benzothiazol-7-yl)-2-(4-fluorophenyl)acetamide is a benzothiazole-derived compound featuring both chloro and fluoro substituents, which contribute to its unique chemical and biological properties. The presence of the 4-chloro-1,3-benzothiazolyl moiety enhances its potential as a scaffold for pharmacologically active molecules, while the 4-fluorophenylacetamide group may influence binding affinity and metabolic stability. This compound is of interest in medicinal chemistry research, particularly in the development of enzyme inhibitors or receptor modulators due to its structural features. Its well-defined synthetic route and high purity make it suitable for exploratory studies in drug discovery and biochemical applications.
N-(4-chloro-1,3-benzothiazol-7-yl)-2-(4-fluorophenyl)acetamide structure
941998-45-4 structure
Product Name:N-(4-chloro-1,3-benzothiazol-7-yl)-2-(4-fluorophenyl)acetamide
CAS No:941998-45-4
MF:C15H10ClFN2OS
MW:320.769104480743
CID:5455496
Update Time:2025-06-09

N-(4-chloro-1,3-benzothiazol-7-yl)-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-chloro-1,3-benzothiazol-7-yl)-2-(4-fluorophenyl)acetamide
    • Inchi: 1S/C15H10ClFN2OS/c16-11-5-6-12(15-14(11)18-8-21-15)19-13(20)7-9-1-3-10(17)4-2-9/h1-6,8H,7H2,(H,19,20)
    • InChI Key: BNGQTKBVMYJREY-UHFFFAOYSA-N
    • SMILES: C(NC1=C2SC=NC2=C(Cl)C=C1)(=O)CC1=CC=C(F)C=C1

Computed Properties

  • Exact Mass: 320.019
  • Monoisotopic Mass: 320.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.2A^2

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Additional information on N-(4-chloro-1,3-benzothiazol-7-yl)-2-(4-fluorophenyl)acetamide

Comprehensive Overview of N-(4-chloro-1,3-benzothiazol-7-yl)-2-(4-fluorophenyl)acetamide (CAS No. 941998-45-4)

N-(4-chloro-1,3-benzothiazol-7-yl)-2-(4-fluorophenyl)acetamide (CAS No. 941998-45-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a benzothiazole core substituted with a chloro group at the 4-position and an acetamide moiety linked to a 4-fluorophenyl group. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.

In recent years, the demand for fluorinated compounds and heterocyclic derivatives has surged, driven by their enhanced bioavailability and metabolic stability. Researchers are increasingly exploring N-(4-chloro-1,3-benzothiazol-7-yl)-2-(4-fluorophenyl)acetamide as a potential scaffold for designing novel therapeutic agents. Its CAS No. 941998-45-4 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The compound's benzothiazole moiety is particularly noteworthy, as this heterocycle is a common pharmacophore in drugs targeting neurological disorders and infectious diseases. The addition of a 4-fluorophenyl group further enhances its lipophilicity, which is critical for crossing biological membranes. These attributes align with current trends in small-molecule drug development, where researchers prioritize compounds with optimized pharmacokinetic profiles.

Another area of interest is the compound's potential role in agrochemical innovation. Fluorinated benzothiazoles have demonstrated efficacy as fungicides and herbicides, making N-(4-chloro-1,3-benzothiazol-7-yl)-2-(4-fluorophenyl)acetamide a subject of study for sustainable crop protection solutions. With the global push toward green chemistry, this compound's structural features could contribute to the development of environmentally friendly agrochemicals.

From a synthetic chemistry perspective, the preparation of CAS No. 941998-45-4 involves multi-step organic transformations, including condensation and fluorination reactions. Advanced techniques such as microwave-assisted synthesis and catalysis are often employed to improve yield and purity. These methods are frequently discussed in forums and publications, highlighting the compound's technical complexity and the need for innovative synthetic strategies.

In summary, N-(4-chloro-1,3-benzothiazol-7-yl)-2-(4-fluorophenyl)acetamide (CAS No. 941998-45-4) represents a versatile compound with broad applications in pharmaceuticals and agrochemicals. Its unique structure, combined with the growing demand for fluorinated heterocycles, positions it as a valuable target for ongoing research. As scientific communities continue to explore its potential, this compound is likely to remain a focal point in the quest for innovative solutions to global health and agricultural challenges.

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